Cas no 120337-33-9 (2H-1,5-Benzodiazepin-2-one,1-ethyl-1,3,4,5-tetrahydro-)

2H-1,5-Benzodiazepin-2-one,1-ethyl-1,3,4,5-tetrahydro- structure
120337-33-9 structure
Product Name:2H-1,5-Benzodiazepin-2-one,1-ethyl-1,3,4,5-tetrahydro-
CAS No:120337-33-9
MF:C11H14N2O
MW:190.241662502289
CID:191771
PubChem ID:3078200
Update Time:2025-04-19

2H-1,5-Benzodiazepin-2-one,1-ethyl-1,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,5-Benzodiazepin-2-one,1-ethyl-1,3,4,5-tetrahydro-
    • 5-ethyl-2,3-dihydro-1H-1,5-benzodiazepin-4-one
    • HSZLNPJAFSBTOE-UHFFFAOYSA-N
    • Oprea1_356695
    • DTXSID10152807
    • BRN 5532774
    • AKOS025120517
    • 2H-1,5-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-1-ethyl-
    • 1,3,4,5-Tetrahydro-1-ethyl-2H-1,5-benzodiazepin-2-one
    • SCHEMBL5234944
    • 120337-33-9
    • 1-Ethyl-2-oxo-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
    • Inchi: 1S/C11H14N2O/c1-2-13-10-6-4-3-5-9(10)12-8-7-11(13)14/h3-6,12H,2,7-8H2,1H3
    • InChI Key: HSZLNPJAFSBTOE-UHFFFAOYSA-N
    • SMILES: O=C1CCNC2C=CC=CC=2N1CC

Computed Properties

  • Exact Mass: 190.11072
  • Monoisotopic Mass: 190.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.086
  • Boiling Point: 411.7°C at 760 mmHg
  • Flash Point: 202.8°C
  • Refractive Index: 1.538
  • PSA: 32.34

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